Cas no 14287-83-3 (Trichothec-9-en-8-one,3,4,7,15-tetrakis(acetyloxy)-12,13-epoxy-, (3a,4b,7a)- (9CI))

Trichothec-9-en-8-one,3,4,7,15-tetrakis(acetyloxy)-12,13-epoxy-, (3a,4b,7a)- (9CI) structure
14287-83-3 structure
Product Name:Trichothec-9-en-8-one,3,4,7,15-tetrakis(acetyloxy)-12,13-epoxy-, (3a,4b,7a)- (9CI)
CAS No:14287-83-3
MF:C23H28O11
MW:480.461828231812
CID:231084
PubChem ID:429924
Update Time:2025-04-19

Trichothec-9-en-8-one,3,4,7,15-tetrakis(acetyloxy)-12,13-epoxy-, (3a,4b,7a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Trichothec-9-en-8-one,3,4,7,15-tetrakis(acetyloxy)-12,13-epoxy-, (3a,4b,7a)- (9CI)
    • ANGUIDINE DERIV 3A,4B,7A,15-TETRAACETOXY-12,13-EPOXYTRICHOTHEC-9-EN-8-ONE
    • nivalenol tetraacetate
    • (3,10,11-Triacetyloxy-1,5-dimethyl-4-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl)methyl acetate
    • DTXSID60931669
    • NSC267035
    • 3a,7a,15-Tetracetoxy-12,13-epoxy-trichothec-9-en-8-one
    • NSC-267035
    • 8-Oxo-12,13-epoxytrichothec-9-ene-3,4,7,15-tetrayl tetraacetate
    • 14287-83-3
    • ANGUIDINE DERIV 3A,7A,15-TETRAACETOXY-12,13-EPOXYTRICHOTHEC-9-EN-8-ONE
    • Inchi: 1S/C23H28O11/c1-10-7-15-22(8-29-11(2)24,18(16(10)28)32-13(4)26)21(6)19(33-14(5)27)17(31-12(3)25)20(34-15)23(21)9-30-23/h7,15,17-20H,8-9H2,1-6H3
    • InChI Key: HKXFBXFPGBNOQH-UHFFFAOYSA-N
    • SMILES: O1CC21C1C(C(C2(C)C2(COC(C)=O)C(C(C(C)=CC2O1)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 480.16300
  • Monoisotopic Mass: 480.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 1000
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 144A^2
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.37
  • Boiling Point: 563.5°Cat760mmHg
  • Flash Point: 241.8°C
  • Refractive Index: 1.549
  • PSA: 144.03000
  • LogP: 0.41630
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